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Compound of Interest

Compound Name: Disperse Yellow 49

CAS No.: 54824-37-2

Cat. No.: B1656943

Get Quote

Introduction
Disperse Yellow 49 is a synthetic dye belonging to the methine class.[1] While it has

established applications in the textile industry, its potential use as a fluorescent probe in

biological research, particularly in cell imaging, has been explored. This document aims to

provide a comprehensive overview of the available information regarding the application of

Disperse Yellow 49 for cellular imaging. However, it is important to note that detailed, peer-

reviewed studies outlining specific protocols and quantitative data for this application are

limited. The information presented herein is compiled from various sources, including chemical

supplier data and general descriptions of the dye's properties.

Physicochemical and Putative Fluorescent
Properties
A summary of the known physicochemical properties of Disperse Yellow 49 is provided in

Table 1. It is important to note that while the dye is described as fluorescent, specific

quantitative data regarding its photophysical properties, such as excitation and emission
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maxima, quantum yield, and molar extinction coefficient, are not readily available in the

reviewed literature.

Table 1: Physicochemical Properties of Disperse Yellow 49

Property Value Reference(s)

Chemical Formula C₂₁H₂₂N₄O₂ [1][2][3]

Molecular Weight 362.43 g/mol [1][2][3]

Appearance Yellow to light brown powder [1][2]

Solubility
Slightly soluble in DMSO and

Methanol
[2]

CAS Number 54824-37-2 [1][2]

Putative Biological Interactions and Applications
Several sources suggest that Disperse Yellow 49 has potential applications in biomedical

research. It has been mentioned in the context of skin cancer diagnosis and is purported to

bind to DNA-binding proteins.[2][3] Furthermore, it is described as an inhibitor of certain kinase

signaling pathways, which are integral to cellular functions like DNA replication and myosin

phosphatase regulation.[2][3] However, the specific kinase targets and the mechanism of

inhibition have not been detailed in the available literature.

Experimental Protocols
Due to the lack of specific, validated protocols for the use of Disperse Yellow 49 as a

fluorescent probe in cell imaging, the following are general guidelines based on standard

intracellular staining techniques. Researchers are strongly advised to perform thorough

optimization and validation for their specific cell types and experimental conditions.

Preparation of Stock Solution
Prepare a stock solution of Disperse Yellow 49 in anhydrous DMSO at a concentration of 1-

10 mM.
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Sonicate briefly if necessary to ensure complete dissolution.

Store the stock solution at -20°C, protected from light.

General Cell Staining Protocol (Adherent Cells)
Seed cells on a suitable imaging dish or plate and culture until the desired confluency is

reached.

Prepare a working solution of Disperse Yellow 49 by diluting the stock solution in a serum-

free culture medium or an appropriate buffer (e.g., PBS). The optimal concentration needs to

be determined empirically, typically in the range of 1-10 µM.

Remove the culture medium from the cells and wash once with warm PBS.

Add the working solution of Disperse Yellow 49 to the cells and incubate for 15-60 minutes

at 37°C, protected from light.

After incubation, remove the staining solution and wash the cells two to three times with

warm PBS.

Add fresh culture medium or an appropriate imaging buffer to the cells.

Proceed with imaging using a fluorescence microscope.

Cytotoxicity Assessment
It is crucial to determine the cytotoxic potential of Disperse Yellow 49 on the specific cell line

being used. A standard cytotoxicity assay, such as the MTT or MTS assay, should be

performed.

Workflow for Cytotoxicity Assessment

Cell Preparation Treatment MTT Assay

Seed cells in a 96-well plate Culture for 24 hours Prepare serial dilutions of Disperse Yellow 49 Add dye to cells Incubate for a defined period (e.g., 24h) Add MTT reagent Incubate for 2-4 hours Add solubilization solution Read absorbance at 570 nm
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Click to download full resolution via product page

Caption: Workflow for assessing the cytotoxicity of Disperse Yellow 49.

Potential Signaling Pathway Interaction
While specific details are lacking, the purported inhibition of kinase signaling pathways by

Disperse Yellow 49 suggests a potential area of investigation. A generalized kinase signaling

cascade is depicted below. Researchers could potentially use Disperse Yellow 49 to study the

effects of broad kinase inhibition on cellular processes.

Generalized Kinase Signaling Pathway
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Caption: A generalized kinase signaling pathway potentially inhibited by Disperse Yellow 49.

Conclusion and Future Directions
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Disperse Yellow 49 is a commercially available dye with some described biological activities.

However, its utility as a specific and reliable fluorescent probe for cell imaging is not well-

documented in scientific literature. To establish its role in this application, further research is

required to:

Characterize its photophysical properties, including excitation and emission spectra,

quantum yield, and photostability.

Develop and validate specific protocols for its use in various cell types and for imaging

different subcellular structures.

Determine its precise molecular targets, including the specific kinases it may inhibit.

Evaluate its cytotoxicity and phototoxicity in detail.

Without such fundamental data, the use of Disperse Yellow 49 as a fluorescent probe in a

research setting should be approached with caution and would necessitate extensive

preliminary validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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